Cas no 880767-18-0 (3-bromo-1-(1-ethoxyethyl)-1H-pyrazole)
880767-18-0 structure
Product Name:3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
CAS No:880767-18-0
MF:C7H11BrN2O
MW:219.079040765762
CID:3231666
PubChem ID:86231033
Update Time:2025-04-21
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE, 3-BROMO-1-(1-ETHOXYETHYL)-
- 3-bromo-1-(1-ethoxyethyl)-1H-pyrazole
- 3-bromo-1-(1-ethoxyethyl)pyrazole
- MFCD25976501
- 3-Bromo-1-(1-ethoxyethyl)-pyrazole
- 880767-18-0
-
- Inchi: 1S/C7H11BrN2O/c1-3-11-6(2)10-5-4-7(8)9-10/h4-6H,3H2,1-2H3
- InChI Key: OHHZDAOBJWTSPX-UHFFFAOYSA-N
- SMILES: BrC1C=CN(C(C)OCC)N=1
Computed Properties
- Exact Mass: 218.00548Da
- Monoisotopic Mass: 218.00548Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 27.1Ų
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA431-1 G |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 1g |
¥ 6,270.00 | 2021-05-07 | |
| Apollo Scientific | OR307176-1g |
3-Bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 1g |
£105.00 | 2025-02-20 | |
| Apollo Scientific | OR307176-5g |
3-Bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 5g |
£242.00 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA431-100MG |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 100MG |
¥ 1,570.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA431-250MG |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 250MG |
¥ 2,508.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA431-500MG |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 500MG |
¥ 4,184.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA431-1G |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 1g |
¥ 6,270.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA431-5G |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95% | 5g |
¥ 18,810.00 | 2023-04-13 | |
| Chemenu | CM388447-1g |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 95%+ | 1g |
$936 | 2023-01-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1566604-1g |
3-Bromo-1-(1-ethoxyethyl)-1H-pyrazole |
880767-18-0 | 98% | 1g |
¥7752.00 | 2024-04-27 |
3-bromo-1-(1-ethoxyethyl)-1H-pyrazole Related Literature
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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